![molecular formula C18H23N7O B2994267 6-tert-butyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one CAS No. 2199654-90-3](/img/structure/B2994267.png)
6-tert-butyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to the class of organic compounds known as pyrazolo[3,4-d]pyrimidines . These are aromatic heterocyclic compounds containing a pyrazolo[3,4-d]pyrimidine ring system, which consists of a pyrazole ring fused to but and not sharing a nitrogen atom with a pyrimidine ring .
Molecular Structure Analysis
The molecular structure of this compound would be based on the pyrazolo[3,4-d]pyrimidine core, with various substituents attached to the core .Scientific Research Applications
Synthesis and Chemical Properties
- New Synthetic Methodologies : Research has shown that compounds related to "6-tert-butyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one" can be synthesized using flash vacuum thermolysis of tert-butylimines, highlighting efficient methods for preparing imidazoazines with excellent yields. This technique underscores the versatility and regioselectivity in synthesizing heterocyclic compounds, which are crucial for pharmaceutical applications (Justyna et al., 2017).
Biological Activities and Potential Therapeutic Applications
- Anti-Inflammatory and Ulcerogenicity Studies : A study focused on the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones and their fused derivatives, evaluating their anti-inflammatory activities and ulcerogenic effects. This research offers insight into designing new compounds with improved therapeutic profiles and minimal side effects, potentially contributing to the development of safer anti-inflammatory drugs (El-Tombary, 2013).
Advances in Heterocyclic Chemistry
- Heterocyclic Compound Synthesis : Investigations into the synthesis of heterocyclic compounds containing the pyrazolo[3,4-d]pyrimidine moiety have led to the development of novel synthetic routes. These compounds exhibit significant potential in various fields, including medicinal chemistry, due to their diverse biological activities. The ability to efficiently synthesize these complex structures is vital for exploring their full therapeutic potential and understanding their mechanisms of action (Deohate & Palaspagar, 2020).
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound belongs to the family of pyrazolo[3,4-d]pyrimidines , which have been associated with a variety of biological activities.
Mode of Action
Pyrazolo[3,4-d]pyrimidines are known to interact with their targets through various mechanisms, depending on the specific structure and functional groups of the compound .
Biochemical Pathways
Pyrazolo[3,4-d]pyrimidines have been associated with a variety of biochemical pathways, depending on their specific structure and functional groups
Result of Action
Pyrazolo[3,4-d]pyrimidines have been associated with a variety of cellular effects, depending on their specific structure and functional groups
Properties
IUPAC Name |
6-tert-butyl-2-[[1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)azetidin-3-yl]methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N7O/c1-18(2,3)14-5-6-15(26)25(22-14)10-12-8-24(9-12)17-13-7-21-23(4)16(13)19-11-20-17/h5-7,11-12H,8-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRYUQKCGAGOCPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=O)C=C1)CC2CN(C2)C3=NC=NC4=C3C=NN4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.